molecular formula C12H18O B8357133 4-n-Pentyl-2-methyl-phenol

4-n-Pentyl-2-methyl-phenol

Cat. No.: B8357133
M. Wt: 178.27 g/mol
InChI Key: CISMOVHYWWRGQU-UHFFFAOYSA-N
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Description

4-n-Pentyl-2-methyl-phenol is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H18O

Molecular Weight

178.27 g/mol

IUPAC Name

2-methyl-4-pentylphenol

InChI

InChI=1S/C12H18O/c1-3-4-5-6-11-7-8-12(13)10(2)9-11/h7-9,13H,3-6H2,1-2H3

InChI Key

CISMOVHYWWRGQU-UHFFFAOYSA-N

Canonical SMILES

CCCCCC1=CC(=C(C=C1)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

153.6 g (0.8 moles) of 4-hydroxy-3-methyl-pentanophenone are added to 500 ml of diethylene glycol, 120 g (3.8 moles) of hydrazine and 196 g (3.5 moles) of potash. The solution is refluxed at 135° C. in the mass for 2 hours and then the excess hydrozine and water are distilled until the temperature of the mass is 230° C. The solution is allowed to cool and then poured into 2.5 l of deionized water. It is then acidified with concentrated hydrochloric acid to pH1. The product precipitates. It is extracted with ether. The ethereal extract is washed with deionized water and then dried on magnesium sulphate. The ether is distilled and the product is purified by distillation. It distills at 97.5° C. at 0.4 mm of mercury. 121.6 g of pure compound is obtained, namely a yield of 85%.
Quantity
153.6 g
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reactant
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120 g
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196 g
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reactant
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500 mL
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Yield
85%

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